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Compound of Interest

Compound Name: Diammonium EDTA

Cat. No.: B1586234 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the use of diammonium ethylenediaminetetraacetic acid (EDTA), with a core

focus on its molecular weight for accurate solution preparation. Diammonium EDTA is a key

chelating agent used to sequester divalent and trivalent metal ions in a variety of biochemical

and molecular biology applications.

Chemical and Physical Properties
Accurate solution preparation begins with precise data. The fundamental properties of

diammonium EDTA are summarized below. It is crucial to distinguish between the anhydrous

and hydrated forms of the salt, as this will affect mass calculations. The most commonly cited

molecular weight for the anhydrous form is 326.30 g/mol .[1][2][3]
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Property Value Source

Chemical Name
Diammonium

ethylenediaminetetraacetate
[2]

Synonyms

EDTA diammonium salt,

Diammonium dihydrogen

ethylenediaminetetraacetate

[1][4]

Molecular Formula C₁₀H₂₂N₄O₈ [1][2][3][4]

Molecular Weight (Anhydrous) 326.30 g/mol [1][2][3]

Appearance White powder/solid [2]

CAS Number 20824-56-0 [2][3][4]

Experimental Protocol: Preparation of a 0.5 M
Diammonium EDTA Stock Solution
This protocol outlines the steps to prepare a 0.5 M stock solution of diammonium EDTA at a

standard laboratory volume of 500 mL.

Materials and Equipment:

Diammonium EDTA (anhydrous, MW = 326.30 g/mol )

Deionized or distilled water

500 mL graduated cylinder

500 mL beaker or flask

Magnetic stirrer and stir bar

Weighing scale

Spatula

pH meter
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Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) for pH adjustment (if necessary)

Procedure:

Calculate the Required Mass:

To prepare 500 mL (0.5 L) of a 0.5 M solution, the calculation is as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.5 mol/L × 0.5 L × 326.30 g/mol = 81.58 g

Weigh the Diammonium EDTA:

Carefully weigh out 81.58 g of anhydrous diammonium EDTA powder.

Dissolve the Salt:

Add approximately 400 mL of deionized or distilled water to a 500 mL beaker.

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

Slowly add the weighed diammonium EDTA powder to the water while stirring.

Continue stirring until the powder is fully dissolved. The solution may appear cloudy

initially.

Check and Adjust pH (If Required):

For most applications, the pH of the resulting solution should be near neutral. However, if

a specific pH is required for an experimental buffer, it should be adjusted at this stage. Use

a calibrated pH meter and adjust with dilute HCl or NaOH as needed.

Final Volume Adjustment:

Once the salt is completely dissolved, carefully transfer the solution to a 500 mL graduated

cylinder.
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Rinse the beaker with a small amount of deionized water and add the rinsewater to the

graduated cylinder to ensure a complete transfer.

Add deionized water to bring the final volume to the 500 mL mark.

Storage:

Transfer the final solution to a labeled, sealed container. Store at room temperature.

Workflow Visualization
The following diagram illustrates the logical workflow for preparing a stock solution of

diammonium EDTA.
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Preparation Workflow: Diammonium EDTA Solution

Step 1: Calculate Mass
(Molarity x Volume x MW)

Step 2: Weigh Powder
(e.g., 81.58 g for 0.5M in 500mL)

Calculation guides weighing

Step 3: Dissolve in Water
(~80% of final volume with stirring)

Add powder to water

Step 4: Adjust pH
(If required for specific application)

After dissolution

Step 5: Adjust to Final Volume
(Bring to 500 mL mark)

After pH adjustment

Step 6: Store Solution
(Labeled and sealed container)

Final step

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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